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Abstract

Ethyl 4-methoxybenzoate, a key intermediate in organic synthesis and a common fragrance
component, presents a curious case in solid-state chemistry. Despite its widespread use and
relatively simple structure, a definitive public record of its single-crystal X-ray diffraction data is
not readily available. This technical guide provides a comprehensive overview of the known
physicochemical properties and synthetic routes for ethyl 4-methoxybenzoate. In the absence
of its determined crystal structure, this document presents the crystallographic analysis of a
closely related compound, ethyl 4-[(4-methylbenzyl)oxy]benzoate, as a valuable comparative
reference. Detailed experimental protocols for synthesis and crystallographic analysis are
provided to aid researchers in the field.

Introduction

Ethyl 4-methoxybenzoate, also known as ethyl p-anisate, is an organic compound with the
chemical formula C10H1203.[1][2][3][4][5] It is a colorless to pale yellow liquid at room
temperature with a characteristic sweet, fruity, and anise-like odor.[1] This aromatic ester finds
applications in the fragrance and flavor industries and serves as a versatile building block in the
synthesis of more complex molecules, including pharmaceuticals. Given its importance, a
thorough understanding of its solid-state properties, particularly its crystal structure, is of
significant interest for polymorphism screening, formulation development, and computational
modeling.
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This guide summarizes the available data for ethyl 4-methoxybenzoate and addresses the
current gap in publicly available crystallographic information.

Physicochemical Properties of Ethyl 4-
Methoxybenzoate

A summary of the key physical and chemical properties of ethyl 4-methoxybenzoate is
presented in Table 1. This data is crucial for its handling, processing, and application in various
experimental and industrial settings.

Property Value Reference(s)
Molecular Formula C10H1203 [L][2][3][4]15]
Molecular Weight 180.20 g/mol [1112][31[41[5]
CAS Number 94-30-4 [1][2][5][6]

White to off-white crystalline
Appearance . o [11[7]
solid or clear liquid

Melting Point 7-8 °C [1][6]
Boiling Point 142-143 °C at 12 mmHg [6]
Density 1.1 g/mL [6]
Refractive Index 1.524 - 1.526 [6]

- Insoluble in water; soluble in
Solubility ) [4]
organic solvents

Synthesis of Ethyl 4-Methoxybenzoate

The most common method for the synthesis of ethyl 4-methoxybenzoate is the Fischer
esterification of 4-methoxybenzoic acid (anisic acid) with ethanol in the presence of an acid
catalyst.[7]

Experimental Protocol: Fischer Esterification

Materials:
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4-Methoxybenzoic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel

Standard laboratory glassware

Procedure:

A mixture of 4-methoxybenzoic acid and an excess of anhydrous ethanol is placed in a
round-bottom flask.

A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The reaction mixture is heated under reflux for several hours to drive the equilibrium towards
the ester product.

After cooling, the excess ethanol is removed by rotary evaporation.

The residue is dissolved in a suitable organic solvent (e.g., diethyl ether) and washed with
water, followed by a 5% sodium bicarbonate solution to neutralize the acidic catalyst, and
finally with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated.

The crude ethyl 4-methoxybenzoate can be purified by vacuum distillation.

Synthesis Workflow
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The logical workflow for the synthesis and purification of ethyl 4-methoxybenzoate is depicted
in the following diagram.

Synthesis Workflow of Ethyl 4-Methoxybenzoate
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Caption: Synthesis and purification workflow for ethyl 4-methoxybenzoate.

Crystal Structure Analysis: The Case of Ethyl 4-[(4-
methylbenzyl)oxy]benzoate

As of the time of this writing, a definitive crystal structure of ethyl 4-methoxybenzoate is not
publicly available. However, the crystal structure of the closely related compound, ethyl 4-[(4-
methylbenzyl)oxy]benzoate (C17H1803), has been determined and provides valuable insight
into the potential solid-state packing and conformation of similar benzoate esters.[8]

The title compound, C17H180s3, crystallizes with three molecules in the asymmetric unit. These
molecules exhibit conformational differences in the ethoxy group and the relative orientation of
the two phenyl rings.[8] The crystal packing is stabilized by weak C—H:---1t interactions.[8]

Crystallographic Data for Ethyl 4-[(4-
methylbenzyl)oxy]benzoate

The crystallographic data for ethyl 4-[(4-methylbenzyl)oxy]benzoate is summarized in Table 2.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b166137?utm_src=pdf-body-img
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://journals.iucr.org/paper?wm5660
https://journals.iucr.org/paper?wm5660
https://journals.iucr.org/paper?wm5660
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference
Chemical Formula C17H1803 [8]
Formula Weight 270.32 8]
Crystal System Triclinic [8]
Space Group P-1 [8]
a (A) 9.876(2) [8]
b (A) 15.432(3) [8]
c (A 19.543(4) [9]
o (%) 89.98(1) [8]
B () 80.01(1) [8]
y () 72.54(1) [8]
Volume (A3) 2780.9(9) [8]
z 6 [8]
Temperature (K) 293 8]

Experimental Protocol: Synthesis and Crystallization of
Ethyl 4-[(4-methylbenzyl)oxy]benzoate

Synthesis:

o A mixture of ethyl 4-hydroxybenzoate (52.65 mmol) and 4-methylbenzylbromide (52.68
mmol) in 100 ml of acetone was refluxed for 14 hours over anhydrous potassium carbonate

(20 9).[8]
e The solvent was removed under vacuum.[8]

e The resulting solid was dissolved in water and extracted with dichloromethane.[8]

Crystallization:
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¢ The dichloromethane extract was left overnight.[8]

¢ Colorless, needle-shaped crystals formed, which were then filtered, washed, and dried over
silica gel in a desiccator.[8]

Structure Refinement Workflow

The general workflow for single-crystal X-ray structure refinement is outlined below.

Single-Crystal X-ray Structure Refinement Workflow

(Crystal Selection)

(Data Collection (Diffractometer)]

(Data Reduction]

Structure Solution (e.g., Direct Methods)

Structure Refinement (e.g., SHELXL)

Validation (e.g., CheckCIF)

Final Structure (CIF)
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Caption: A generalized workflow for single-crystal X-ray structure determination.

Conclusion

While the definitive crystal structure of ethyl 4-methoxybenzoate remains to be publicly
documented, this guide provides a thorough compilation of its known properties and synthetic
methodologies. The detailed crystallographic data of the closely related ethyl 4-[(4-
methylbenzyl)oxy]benzoate serves as a valuable proxy for understanding the potential solid-
state behavior of this class of compounds. It is hoped that this technical guide will be a useful
resource for researchers and that the crystal structure of the title compound will be determined
and published in the future to fill this knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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